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Compound of Interest

Compound Name: Chromium(3+) trifluoride trihydrate

Cat. No.: B097943 Get Quote

An In-depth Technical Guide to the Health and Safety of Chromium(III) Trifluoride Trihydrate

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It synthesizes publicly available safety data. Always

consult the most current Safety Data Sheet (SDS) from your supplier and follow all applicable

institutional and regulatory guidelines before handling this chemical.

Identification and Physicochemical Properties
Chromium(III) trifluoride trihydrate is an inorganic compound composed of chromium in the +3

oxidation state, fluoride ions, and three molecules of water of hydration.[1][2] It is essential to

distinguish it from the anhydrous form (CrF₃) and other hydrates, as physical properties and

some reactivity can differ.[3] The information presented here pertains to the trihydrate, with

relevant data from related hydrates and the anhydrous form included for a comprehensive

overview.

Table 1: Physical and Chemical Properties of Chromium(III) Trifluoride and its Hydrates
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Property Value Source(s)

Chemical Formula CrF₃·3H₂O [1][4]

Molecular Weight 165.01 g/mol [4]

CAS Number 16671-27-5 [1]

Appearance
Green or green-blue crystalline

solid/powder
[3][4]

Odor Odorless [4][5]

Melting Point

Decomposes before melting;

Anhydrous form melts at

>1000 °C / 1832 °F

[3][4][5]

Solubility in Water
Slightly soluble; Anhydrous

form is practically insoluble
[3][4]

Density Approx. 2.1 - 2.2 g/cm³ [3][4]

Stability

Stable under normal

conditions; Hygroscopic

(absorbs moisture from the air)

[2][4][5][6]

Hazard Identification and Classification
Chromium(III) trifluoride trihydrate is classified as a hazardous chemical under the Globally

Harmonized System (GHS) and by OSHA's Hazard Communication Standard.[5][7] The

primary hazards are associated with its corrosive nature and acute toxicity upon exposure.[7][8]

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1][7][8]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[1][7][8]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[1][7][8]

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[1][7][8]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[8][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[5][10]

Occupational Exposure Limits
Regulatory bodies have established occupational exposure limits (OELs) for Chromium(III)

compounds to protect workers. These limits are typically time-weighted averages (TWA) over

an 8 or 10-hour workday.

Table 3: Occupational Exposure Limits for Chromium(III) Compounds
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Organization Limit Type Value (as Cr) Notes Source(s)

OSHA (USA) PEL (8-hr TWA) 0.5 mg/m³

Legal airborne

permissible

exposure limit.

[11]

NIOSH (USA) REL (10-hr TWA) 0.5 mg/m³

Recommended

airborne

exposure limit.

[11]

ACGIH (USA) TLV (8-hr TWA) 0.5 mg/m³

Recommended

airborne

exposure limit.

[11]

NIOSH (USA) IDLH 25 mg/m³

Immediately

Dangerous to

Life or Health.

[12]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life and Health.

Toxicological Information
The toxicological profile of Chromium(III) trifluoride trihydrate is characterized by its corrosive

and irritant effects, which are a consequence of its reactivity, particularly the presence of the

fluoride ion.[8][12]

Acute Effects: The substance is harmful if swallowed, inhaled, or in contact with skin.[7]

Inhalation of dust can cause irritation to the respiratory tract.[5][11] Direct contact causes

severe skin burns and serious eye damage.[7][8]

Systemic Effects: A significant hazard arises from the fluoride ion, which can penetrate the

skin and precipitate calcium, potentially leading to fatal hypocalcemia (low serum calcium

levels).[8] Symptoms of fluoride poisoning may be delayed for up to 24 hours.[8]

Chronic Effects: Prolonged or repeated exposure may lead to skin sensitization or an allergic

reaction.[11] If an allergy develops, very low future exposure can cause itching and a skin

rash.[11]
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Carcinogenicity: No components of this product at levels greater than or equal to 0.1% are

identified as probable, possible or confirmed human carcinogens by major regulatory

agencies.[7]

Experimental Protocols
The hazard classifications summarized in this guide are based on standardized toxicological

studies. While the source documents (primarily Safety Data Sheets) do not provide detailed

experimental methodologies, they are based on internationally recognized protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

For instance, an "Acute Oral Toxicity" classification is typically derived from a study following

OECD Test Guideline 420, 423, or 425, which involves administering the substance to animals

(usually rats) and observing for mortality and toxic effects over a set period. Similarly, skin and

eye corrosion/irritation data comes from studies like OECD Guidelines 404 and 405,

respectively.
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Caption: Generalized workflow for chemical hazard assessment and classification.
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Health Hazards and First Aid Protocols
Immediate and appropriate first aid is critical following any exposure. Medical personnel should

be informed about the material involved, specifically its corrosive nature and the potential for

fluoride ion toxicity.[6][8]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[5][7] If breathing is difficult or has stopped, provide artificial respiration.[7][13]

Seek immediate medical attention.[7]

Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[5] Specialized treatment for fluoride

exposure, such as the application of a 2.5% calcium gluconate gel, should be administered.

[8] Seek immediate medical attention.[7]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids.[5][7] Remove contact lenses if present and easy to do.[7]

Continue rinsing.[7] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting.[7][8] Rinse the mouth with water.[8] Never give anything

by mouth to an unconscious person.[5][8] Seek immediate medical attention.[7] Use of

gastric lavage or emesis is contraindicated due to the risk of perforation.[5][6]
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Caption: First aid decision tree for different exposure routes.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to safety, incorporating engineering controls, administrative controls,

and PPE, is required to handle this material safely.

Engineering Controls: Handle the product only in a well-ventilated area, preferably within a

chemical fume hood or other ventilated enclosure to keep airborne concentrations below

exposure limits.[7][11] Ensure that eyewash stations and safety showers are close to the

workstation.[5][7]
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Handling Practices: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust.[7]

Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in work areas.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield

conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[5][7]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a protective suit to

prevent skin exposure.[5][8] Gloves must be inspected before use and disposed of

properly.[8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved full-face particle respirator (type

N100 or P3).[5][8]
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Hierarchy of Controls for Safe Handling

Elimination
(Most Effective)

Substitution

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling Chromium(III) trifluoride.

Accidental Release and Fire-Fighting Measures
Accidental Release:

Evacuate personnel to safe areas and ensure adequate ventilation.[8]

Wear appropriate personal protective equipment (Level B or C), including respiratory

protection.[8][14]

Avoid dust formation.[8]
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Isolate the spill area. For solids, this is at least 25 meters (75 feet) in all directions.[12][15]

Sweep up the spilled material and shovel it into a suitable, closed, labeled container for

disposal.[7][8] Do not flush with water, as contact with water or acids can liberate toxic

gas.[7][8]

Do not let the chemical enter the environment or drains.[7][8]

Fire-Fighting:

The material itself does not burn.[11]

Use an extinguishing agent suitable for the surrounding fire, such as dry chemical, CO₂, or

alcohol-resistant foam.[5][16]

Fire may produce irritating, corrosive, and/or toxic gases, including hydrogen fluoride and

chromium oxides.[5][11][16]

Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

[7][16]

Stability and Reactivity
Reactivity: The material is reactive. Contact with acids liberates toxic gas (hydrogen fluoride).

[5][7] It can react slowly with water to form hydrofluoric acid, which is corrosive to glass and

living tissue.[12][15]

Chemical Stability: The substance is stable under recommended storage conditions but is

hygroscopic.[5][6]

Conditions to Avoid: Exposure to moist air or water and incompatible materials.[6][7]

Incompatible Materials: Strong acids, strong oxidizing agents.[5][7]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form

hydrogen fluoride and chromium oxides.[5][16]

Storage and Disposal
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Storage: Store in a dry, cool, and well-ventilated place.[7] Keep containers tightly closed to

protect from moisture.[5] Store in a "Corrosives area" away from incompatible materials like

acids.[5][7] Store locked up.[7]

Disposal: Waste is considered hazardous.[6] Dispose of contents and container to an

approved waste disposal plant in accordance with all local, regional, and national

regulations.[7] Do not empty into drains.[7] Chemical waste generators must ensure

complete and accurate classification of the waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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